N-(2-bromo-4,6-difluorophenyl)-N'-(3,4-dichlorophenyl)thiourea

• IUPAC Name: 1-(2-bromo-4,6-difluorophenyl)-3-(3,4-dichlorophenyl)thiourea
• InChI: InChI=1S/C13H7BrCl2F2N2S/c14-8-3-6(17)4-11(18)12(8)20-13(21)19-7-1-2-9(15)10(16)5-7/h1-5H,(H2,19,20,21)
• InChI Key: VZUMOWJULYLDBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=S)NC2=C(C=C(C=C2Br)F)F)Cl)Cl
• Molecular Formula: C13H7BrCl2F2N2S
• Molecular Weight: 412.1 g/mol

Description

N-(2-bromo-4,6-difluorophenyl)-N'-(3,4-dichlorophenyl)thiourea is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is a member of the thiourea family, which has been shown to have a variety of biological and pharmaceutical properties. In

Mechanism of Action

The mechanism of action of N-(2-bromo-4,6-difluorophenyl)-N'-(3,4-dichlorophenyl)thiourea is based on its ability to react with thiols. Thiols contain a sulfhydryl group (-SH) that can react with the isothiocyanate group (-N=C=S) of the thiourea derivative. This reaction results in the formation of a thiourea-thiol adduct, which is fluorescent and can be easily detected.
Biochemical and Physiological Effects:
N-(2-bromo-4,6-difluorophenyl)-N'-(3,4-dichlorophenyl)thiourea has been shown to have low toxicity and is generally considered to be safe for use in laboratory experiments. However, its effects on biochemical and physiological processes are still being studied. One potential effect is its ability to interact with thiols in biological systems. Thiols play a role in many biological processes, including redox signaling, protein folding, and enzyme activity. N-(2-bromo-4,6-difluorophenyl)-N'-(3,4-dichlorophenyl)thiourea may be useful for studying these processes by selectively detecting thiols in biological samples.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-bromo-4,6-difluorophenyl)-N'-(3,4-dichlorophenyl)thiourea in laboratory experiments is its selectivity for thiols. This allows for the specific detection of thiols in complex biological samples. Another advantage is its fluorescent properties, which make it easy to detect and quantify. However, there are also some limitations to using N-(2-bromo-4,6-difluorophenyl)-N'-(3,4-dichlorophenyl)thiourea. For example, it may not be suitable for studying thiols that are present in low concentrations or that are difficult to access.

Future Directions

For research include studying redox signaling pathways and developing new derivatives with improved properties.

Scientific Research Applications

N-(2-bromo-4,6-difluorophenyl)-N'-(3,4-dichlorophenyl)thiourea has been studied for its potential applications in scientific research. One area of interest is its use as a fluorescent probe for the detection of thiols. Thiols are important biomolecules that play a role in many biological processes, and their detection is important for understanding these processes. N-(2-bromo-4,6-difluorophenyl)-N'-(3,4-dichlorophenyl)thiourea has been shown to selectively react with thiols in aqueous solution, resulting in a fluorescent product that can be easily detected.